N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide

• IUPAC Name: N-[2-(4-ethylphenyl)-2-pyrrolidin-1-ylethyl]-3-methylbenzamide
• InChI: InChI=1S/C22H28N2O/c1-3-18-9-11-19(12-10-18)21(24-13-4-5-14-24)16-23-22(25)20-8-6-7-17(2)15-20/h6-12,15,21H,3-5,13-14,16H2,1-2H3,(H,23,25)
• InChI Key: UMFIIZVRAOPKMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(CNC(=O)C2=CC=CC(=C2)C)N3CCCC3
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including pain, anxiety, and inflammation.

Mechanism of Action

N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide selectively inhibits FAAH, an enzyme responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, this compound increases the levels of anandamide in the brain, which can activate cannabinoid receptors and produce analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic and anti-inflammatory effects in animal models. Additionally, this compound has been shown to have anxiolytic effects in animal models of anxiety. This compound has also been shown to increase levels of anandamide in the brain, which can activate cannabinoid receptors and produce additional physiological effects.

Advantages and Limitations for Lab Experiments

N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide has several advantages for lab experiments, including its selectivity for FAAH and its ability to increase levels of anandamide in the brain. However, this compound also has some limitations, including its relatively short half-life and potential off-target effects.

Future Directions

There are several potential future directions for research on N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide. One area of interest is the potential therapeutic applications of this compound in various diseases, including pain, anxiety, and inflammation. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential off-target effects. Finally, there is a need for the development of more potent and selective FAAH inhibitors for use in clinical settings.

Synthesis Methods

N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide can be synthesized using a variety of methods, including the Friedel-Crafts acylation of 3-methylbenzoic acid with 4-ethylphenylacetyl chloride, followed by the reaction with pyrrolidine in the presence of a base. The final product is purified using column chromatography.

Scientific Research Applications

N-[2-(4-ethylphenyl)-2-(1-pyrrolidinyl)ethyl]-3-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, and inflammation. In preclinical studies, this compound has shown promising results in reducing pain and inflammation in animal models. Additionally, this compound has been shown to have anxiolytic effects in animal models of anxiety.